Cas no 1261835-69-1 (5'-Bromo-2'-chloropropiophenone)

• Product Name: 5'-Bromo-2'-chloropropiophenone
• CAS No: 1261835-69-1
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 4938601
• Update Time: 2025-05-23

5'-Bromo-2'-chloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-2'-chloropropiophenone

• Inchi： 1S/C9H8BrClO/c1-2-9(12)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3
• InChI Key： PNDNQXCZWMMEMG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC)=O)Cl

Computed Properties

• Exact Mass: 245.94471 g/mol
• Monoisotopic Mass: 245.94471 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 247.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5'-Bromo-2'-chloropropiophenone

Comprehensive Overview of 5'-Bromo-2'-chloropropiophenone (CAS No. 1261835-69-1): Properties, Applications, and Industry Insights

5'-Bromo-2'-chloropropiophenone (CAS No. 1261835-69-1) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This halogenated derivative of propiophenone has garnered significant attention due to its role as a key intermediate in synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "5'-Bromo-2'-chloropropiophenone synthesis", "CAS 1261835-69-1 applications", and "bromo-chloro substituted propiophenone derivatives", reflecting its relevance in modern chemistry.

The molecular structure of 5'-Bromo-2'-chloropropiophenone incorporates both bromine and chlorine atoms, which enhance its reactivity in cross-coupling reactions and other transformative processes. This characteristic makes it invaluable for constructing pharmacologically active scaffolds, particularly in the development of small-molecule drugs and agrochemicals. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact—a topic frequently queried in academic forums and search engines.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS 1261835-69-1, ensuring high purity for research applications. Discussions on platforms like ResearchGate often highlight challenges related to "scale-up production of halogenated propiophenones" or "selective functionalization strategies", underscoring the compound's technical significance. Furthermore, its stability under various storage conditions is a common subject in chemical handling guidelines.

In the pharmaceutical sector, 5'-Bromo-2'-chloropropiophenone serves as a precursor for biologically active compounds targeting neurological and metabolic disorders. Patent databases reveal its use in proprietary formulations, aligning with growing demand for precision medicine solutions. Meanwhile, material scientists explore its potential in organic electronics, leveraging its electron-withdrawing properties for semiconductor applications—a niche yet emerging field.

Regulatory compliance and safety data sheets (SDS) for 1261835-69-1 are critical considerations for industrial users, with queries often focusing on "REACH compliance" and "transport regulations". The compound's compatibility with continuous flow chemistry systems—a hot topic in process optimization—further enhances its appeal for large-scale manufacturing.

As sustainability gains traction, researchers investigate catalytic methods to streamline the synthesis of halogenated ketones like 5'-Bromo-2'-chloropropiophenone. Publications on atom economy and waste reduction frequently cite this compound as a case study, addressing popular search terms such as "eco-friendly bromination techniques". Collaborative efforts between academia and industry continue to expand its utility while adhering to green chemistry principles.